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Compound of Interest

Compound Name: Pafenolol

Cat. No.: B1678283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the molecular properties of Pafenolol,
a selective beta-1 adrenergic receptor antagonist. The document outlines its molecular formula

and weight, discusses the experimental methodologies typically employed for their verification,

and presents a visual representation of its role within the beta-adrenergic signaling pathway.

Core Molecular Data
The fundamental molecular characteristics of Pafenolol are summarized below, providing a

clear and concise reference for researchers.

Property Value Source(s)

Molecular Formula C₁₈H₃₁N₃O₃ [1][2][3][4][5]

Molecular Weight 337.46 g/mol

IUPAC Name

1-[2-[4-[2-Hydroxy-3-(propan-

2-

ylamino)propoxy]phenyl]ethyl]-

3-propan-2-ylurea

CAS Number 75949-61-0
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Verification of Molecular Weight and Formula:
Experimental Protocols
While specific experimental protocols for the initial determination of Pafenolol's molecular

weight and formula are not publicly detailed, standard analytical techniques are employed for

the structural elucidation and confirmation of small molecule drugs. These methodologies

ensure the identity, purity, and consistency of the active pharmaceutical ingredient (API).

1. Mass Spectrometry (MS): This is a cornerstone technique for determining the molecular

weight of a compound with high accuracy.

Principle: The molecule is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is

measured. High-resolution mass spectrometry (HRMS) can provide mass accuracy to within

a few parts per million, allowing for the confident determination of the elemental composition

and thus the molecular formula.

Typical Workflow:

A dilute solution of Pafenolol is introduced into the mass spectrometer.

The sample is ionized using a suitable technique, such as electrospray ionization (ESI).

The ions are separated based on their m/z ratio in a mass analyzer (e.g., time-of-flight or

Orbitrap).

The detector records the abundance of each ion, generating a mass spectrum. The peak

corresponding to the molecular ion provides the molecular weight.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful technique for

elucidating the chemical structure of a molecule, which in turn confirms the molecular formula.

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. By analyzing

the resonance frequencies of nuclei in a magnetic field, detailed information about the

molecular structure, including the connectivity of atoms and the chemical environment of

each atom, can be obtained.

Typical Workflow:
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A solution of Pafenolol in a deuterated solvent is prepared.

The sample is placed in a strong magnetic field and irradiated with radio waves.

The resulting NMR spectrum (e.g., ¹H NMR, ¹³C NMR) is analyzed to identify the different

types of protons and carbons and their relationships within the molecule, confirming the

arrangement of atoms as predicted by the molecular formula.

3. High-Performance Liquid Chromatography (HPLC): While primarily a separation technique,

HPLC is often coupled with other detectors to confirm the identity and purity of a compound.

Principle: HPLC separates components of a mixture based on their differential interactions

with a stationary phase and a mobile phase.

Typical Workflow:

A solution of Pafenolol is injected into the HPLC system.

The compound travels through a column packed with a stationary phase, and its retention

time is measured.

The retention time, when compared to a reference standard, can help to identify the

compound. Coupling HPLC with a mass spectrometer (LC-MS) allows for the

simultaneous separation and mass analysis of the compound, providing a high degree of

confidence in its identity and molecular weight.

Mechanism of Action: Beta-Adrenergic Signaling
Pathway
Pafenolol is a selective beta-1 adrenoceptor antagonist. It exerts its therapeutic effects by

blocking the action of endogenous catecholamines, such as norepinephrine and epinephrine,

at beta-1 adrenergic receptors, which are predominantly found in the heart. This blockade

leads to a reduction in heart rate and myocardial contractility, thereby lowering blood pressure

and cardiac oxygen demand.

The following diagram illustrates the canonical beta-adrenergic signaling pathway and the point

of intervention by Pafenolol.
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Caption: Pafenolol's antagonistic action on the Beta-1 adrenergic receptor.

Experimental Workflow for Compound Verification
The logical flow for verifying the molecular weight and formula of a pharmaceutical compound

like Pafenolol is depicted in the following diagram.
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Caption: A typical workflow for the verification of a new chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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